Cas no 69642-97-3 (5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-)

5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]- structure
69642-97-3 structure
Product Name:5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-
CAS No:69642-97-3
MF:C16H22N2
MW:242.359283924103
CID:1738455
Update Time:2024-11-27

5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzocycloheptene-7-carbonitrile,6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-
    • 5H-Benzocycloheptene-7-carbonitrile, 6,7,8,9-tetrahydro-7-[methyl(1-methylethyl)amino]-
    • Inchi: 1S/C16H22N2/c1-13(2)18(3)16(12-17)10-8-14-6-4-5-7-15(14)9-11-16/h4-7,13H,8-11H2,1-3H3
    • InChI Key: QLNSELJFCFYAEW-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1CCC(N(C)C(C)C)(C#N)CC2

Computed Properties

  • Exact Mass: 242.17846

Experimental Properties

  • Density: 1.02±0.1 g/cm3(Predicted)
  • Boiling Point: 381.6±42.0 °C(Predicted)
  • PSA: 27.03
  • pka: 6.39±0.20(Predicted)
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